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Nimbanal Nimbanal
Brand Name: Vulcanchem
CAS No.: 120462-51-3
VCID: VC0124450
InChI: InChI=1S/C29H34O8/c1-15-18(17-8-10-35-13-17)11-19-23(15)29(5)20(12-22(33)34-6)28(4)21(32)7-9-27(3,14-30)25(28)24(26(29)37-19)36-16(2)31/h7-10,13-14,18-20,24-26H,11-12H2,1-6H3/t18-,19-,20-,24-,25+,26-,27+,28+,29-/m1/s1
SMILES: CC1=C2C(CC1C3=COC=C3)OC4C2(C(C5(C(C4OC(=O)C)C(C=CC5=O)(C)C=O)C)CC(=O)OC)C
Molecular Formula: C29H34O8
Molecular Weight: 510.6 g/mol

Nimbanal

CAS No.: 120462-51-3

Reference Standards

VCID: VC0124450

Molecular Formula: C29H34O8

Molecular Weight: 510.6 g/mol

Nimbanal - 120462-51-3

CAS No. 120462-51-3
Product Name Nimbanal
Molecular Formula C29H34O8
Molecular Weight 510.6 g/mol
IUPAC Name methyl 2-[(1S,2R,3S,4R,8R,9S,10R,13R,15R)-2-acetyloxy-4-formyl-13-(furan-3-yl)-4,8,10,12-tetramethyl-7-oxo-16-oxatetracyclo[8.6.0.03,8.011,15]hexadeca-5,11-dien-9-yl]acetate
Standard InChI InChI=1S/C29H34O8/c1-15-18(17-8-10-35-13-17)11-19-23(15)29(5)20(12-22(33)34-6)28(4)21(32)7-9-27(3,14-30)25(28)24(26(29)37-19)36-16(2)31/h7-10,13-14,18-20,24-26H,11-12H2,1-6H3/t18-,19-,20-,24-,25+,26-,27+,28+,29-/m1/s1
Standard InChIKey KTZMJZLZKQMODA-AGKCECBESA-N
Isomeric SMILES CC1=C2[C@@H](C[C@H]1C3=COC=C3)O[C@H]4[C@@]2([C@@H]([C@@]5([C@@H]([C@H]4OC(=O)C)[C@](C=CC5=O)(C)C=O)C)CC(=O)OC)C
SMILES CC1=C2C(CC1C3=COC=C3)OC4C2(C(C5(C(C4OC(=O)C)C(C=CC5=O)(C)C=O)C)CC(=O)OC)C
Canonical SMILES CC1=C2C(CC1C3=COC=C3)OC4C2(C(C5(C(C4OC(=O)C)C(C=CC5=O)(C)C=O)C)CC(=O)OC)C
Synonyms (2R,3aR,4aS,5R,5aS,6R,9aR,10S,10aR)-5-(Acetyloxy)-6-formyl-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-1,6,9a,10a-tetramethyl-9-oxo-2H-cyclopenta[b]naphtho[2,3-d]furan-10-acetic Acid Methyl Ester; (4α,5α,6α,7α,15β,17α)-6-(Acetyloxy)-7,15:21,23
PubChem Compound 14194023
Last Modified Nov 11 2021
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